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4-Butylbenzenesulfonamide: A Technical Review
For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Butylbenzenesulfonamide, with the CAS Registry Number 1135-00-8, is an organic

chemical compound belonging to the sulfonamide class.[1] Structurally, it is characterized by a

benzene ring substituted with a butyl group at the para (4-) position and a sulfonamide group.

While the sulfonamide functional group is a well-known pharmacophore present in a wide array

of therapeutic agents, 4-butylbenzenesulfonamide itself is a less extensively studied

molecule. This technical guide provides a comprehensive review of the available literature and

history of 4-butylbenzenesulfonamide, focusing on its chemical properties, synthesis, and

known biological activities.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 4-butylbenzenesulfonamide is

presented in the table below. These properties are primarily derived from computational models

and publicly available chemical databases.
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Property Value Source

Molecular Formula C₁₀H₁₅NO₂S [1]

Molecular Weight 213.30 g/mol [1]

IUPAC Name 4-butylbenzenesulfonamide PubChem

CAS Number 1135-00-8 [1]

Computed XLogP3 2.5 [2]

Hydrogen Bond Donor Count 1 [2]

Hydrogen Bond Acceptor

Count
2 [2]

Rotatable Bond Count 4 [2]

Synthesis
The synthesis of 4-butylbenzenesulfonamide is not extensively detailed in dedicated

publications. However, its preparation can be inferred from general and well-established

methods for the synthesis of arylsulfonamides. The most common approach involves a two-

step process: the sulfonation of butylbenzene followed by amination of the resulting sulfonyl

chloride.

A plausible synthetic workflow is outlined below:
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General Synthesis Workflow for 4-Butylbenzenesulfonamide

Butylbenzene

4-Butylbenzenesulfonyl chloride

Sulfonation (e.g., ClSO3H)

4-Butylbenzenesulfonamide

Amination (e.g., NH4OH)

Click to download full resolution via product page

A general synthetic pathway for 4-butylbenzenesulfonamide.

Experimental Protocol (General)
While a specific, detailed protocol for the synthesis of 4-butylbenzenesulfonamide is not

readily available in the reviewed literature, a general procedure can be adapted from standard

sulfonamide synthesis protocols. The following is a representative, non-validated protocol

based on common laboratory practices for similar compounds:

Step 1: Chlorosulfonation of Butylbenzene

In a fume hood, to a round-bottom flask equipped with a magnetic stirrer and a dropping

funnel, add butylbenzene.

Cool the flask in an ice bath.

Slowly add chlorosulfonic acid dropwise to the stirred butylbenzene, maintaining the

temperature below 10°C.

After the addition is complete, allow the reaction mixture to slowly warm to room temperature

and stir for several hours.
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Carefully pour the reaction mixture onto crushed ice to quench the reaction and precipitate

the product.

Filter the solid 4-butylbenzenesulfonyl chloride, wash with cold water, and dry under vacuum.

Step 2: Amination of 4-Butylbenzenesulfonyl Chloride

Dissolve the dried 4-butylbenzenesulfonyl chloride in a suitable organic solvent (e.g.,

acetone, THF).

Cool the solution in an ice bath.

Slowly add an excess of concentrated ammonium hydroxide solution dropwise with vigorous

stirring.

After the addition, allow the mixture to stir at room temperature for several hours to complete

the reaction.

Remove the organic solvent under reduced pressure.

The resulting solid can be purified by recrystallization from a suitable solvent system (e.g.,

ethanol/water) to yield pure 4-butylbenzenesulfonamide.

Note: This is a generalized protocol and requires optimization for specific laboratory conditions

and desired yield and purity.

Biological Activity and Mechanism of Action
There is a significant lack of information in the scientific literature regarding the specific

biological activities and mechanism of action of 4-butylbenzenesulfonamide. While the

broader class of sulfonamides exhibits a wide range of pharmacological effects, these cannot

be directly extrapolated to this particular isomer without experimental validation.

Publicly available information from the European Chemicals Agency (ECHA) indicates that 4-
butylbenzenesulfonamide may cause skin and eye irritation.[2] However, detailed studies on

its pharmacological or toxicological profile are not available.
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It is important to distinguish 4-butylbenzenesulfonamide from its isomer, N-

butylbenzenesulfonamide (NBBS). NBBS has been studied more extensively and is known to

act as a plasticizer, with reported neurotoxic and antiandrogenic properties. These findings

should not be attributed to 4-butylbenzenesulfonamide without specific experimental

evidence.

Due to the absence of data on signaling pathway modulation by 4-butylbenzenesulfonamide,

a corresponding diagram cannot be provided at this time.

Quantitative Data
A thorough review of the existing literature reveals a notable absence of quantitative biological

data for 4-butylbenzenesulfonamide. Key metrics such as IC₅₀ (half-maximal inhibitory

concentration) and LD₅₀ (median lethal dose) have not been reported for this compound. This

lack of data highlights a significant gap in the understanding of its potential biological effects.

History and Literature Review
The history of 4-butylbenzenesulfonamide is not well-documented, and it has not been the

subject of extensive research. Its existence is noted in chemical databases, and it is

commercially available from various suppliers, suggesting its use in chemical synthesis or as a

research chemical.[1] However, a detailed timeline of its discovery and development is not

present in the public domain.

The available literature is sparse and primarily consists of its listing in chemical catalogs and

databases. There is a clear need for further research to elucidate the chemical, physical, and

biological properties of this compound.

Conclusion
4-Butylbenzenesulfonamide remains a largely uncharacterized molecule within the broader

class of sulfonamides. While its basic chemical properties are known, there is a significant

dearth of information regarding its synthesis, biological activity, mechanism of action, and

quantitative pharmacological or toxicological data. Future research efforts are necessary to

explore the potential of this compound and to differentiate its properties from those of its more

studied isomer, N-butylbenzenesulfonamide. This technical guide serves to summarize the
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current state of knowledge and to highlight the opportunities for future investigation by

researchers, scientists, and drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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